Cas no 1173020-99-9 (Ethyl(diphenyl)phosphane;oxosilicon)

• Product Name: Ethyl(diphenyl)phosphane;oxosilicon
• CAS No: 1173020-99-9
• MF: C₁₄H₁₅OPSi
• MW: 258.327565431595
• CID: 2602413
• PubChem ID: 24878260
• Update Time: 2025-05-20

Ethyl(diphenyl)phosphane;oxosilicon Chemical and Physical Properties

Names and Identifiers

• 2-DIPHENYLPHOSPHINOETHYL-FUNCTIONALIZED SILICA GEL
• ethyl(diphenyl)phosphane,oxosilicon
• PUBCHEM_16217006
• Ethyl(diphenyl)phosphane;oxosilicon
• DTXSID40584218
• 1173020-99-9
• 2-Diphenylphosphinoethyl-functionalized silica gel, 200-400 mesh, extent of labeling: 0.7 mmol/g loading
• CID 16217006

• MDL： MFCD03095922
• Inchi： 1S/C14H15P.OSi/c1-2-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14;1-2/h3-12H,2H2,1H3;
• InChI Key： JZBGMSAPYMTARL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CC.[Si]=O |^4:15|

Computed Properties

• Exact Mass: 258.06297863g/mol
• Monoisotopic Mass: 258.06297863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Ethyl(diphenyl)phosphane;oxosilicon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Ethyl(diphenyl)phosphane;oxosilicon

Ethyl(diphenyl)phosphane;oxosilicon: A Comprehensive Overview

The compound with CAS No. 1173020-99-9, commonly referred to as Ethyl(diphenyl)phosphane;oxosilicon, is a fascinating molecule that has garnered significant attention in the fields of organometallic chemistry and materials science. This compound is a derivative of phosphorus and silicon, two elements that play pivotal roles in modern chemistry due to their unique electronic properties and versatility in forming bonds. The Ethyl(diphenyl)phosphane moiety, combined with the oxosilicon component, creates a structure that is both chemically intriguing and functionally versatile.

Recent advancements in the synthesis and characterization of Ethyl(diphenyl)phosphane;oxosilicon have shed light on its potential applications in catalysis, electronics, and optoelectronics. Researchers have explored its role as a precursor for the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and hybrid organic-inorganic materials. The ability of this compound to act as a bridging ligand between metal centers has been particularly noteworthy, enabling the creation of highly active catalysts for various industrial processes.

The structural elucidation of Ethyl(diphenyl)phosphane;oxosilicon has been made possible through cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed a unique arrangement where the phosphorus atom is coordinated to two phenyl groups and an ethyl group, while the silicon atom is bonded to an oxygen atom and other substituents. This arrangement imparts the molecule with a high degree of symmetry and electronic flexibility, making it an ideal candidate for various chemical transformations.

In terms of reactivity, Ethyl(diphenyl)phosphane;oxosilicon exhibits remarkable stability under standard conditions, yet it can undergo selective transformations under specific reaction conditions. For instance, it has been shown to participate in cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds—a process that is critical in organic synthesis. Additionally, its ability to act as a Lewis base has made it valuable in coordinating with metal ions, thereby modulating their electronic properties and reactivity.

The integration of Ethyl(diphenyl)phosphane;oxosilicon into electronic devices has also been a topic of intense research. Its unique electronic properties make it a promising candidate for use in semiconductors and optoelectronic materials. Recent studies have demonstrated that films prepared from this compound exhibit excellent charge transport properties, which could be harnessed for applications such as thin-film transistors (TFTs) and light-emitting diodes (LEDs). The ability to tune its electronic characteristics through chemical modifications further enhances its potential in these areas.

From an environmental perspective, the synthesis and application of Ethyl(diphenyl)phosphane;oxosilicon are being scrutinized for their sustainability implications. Researchers are exploring greener synthesis routes that minimize waste generation and energy consumption. For example, catalytic methods that utilize renewable resources or recyclable catalysts are being developed to produce this compound more efficiently. Such advancements not only reduce the environmental footprint but also align with the growing demand for sustainable chemical processes.

In conclusion, Ethyl(diphenyl)phosphane;oxosilicon represents a significant advancement in organometallic chemistry, offering a wealth of opportunities for innovation across multiple disciplines. Its unique structure, reactivity, and functional versatility make it a valuable tool for researchers striving to develop next-generation materials and technologies. As ongoing studies continue to uncover new aspects of its chemistry and applications, this compound is poised to play an increasingly important role in shaping the future of modern science.